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Compound of Interest

Compound Name: Octylbenzene-d5

Cat. No.: B12306061 Get Quote

An In-depth Technical Guide to the Safe Handling of Octylbenzene-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

Octylbenzene-d5. The information presented is based on the safety data sheet for n-

Octylbenzene, as a specific SDS for the deuterated compound is not readily available. The

toxicological and chemical properties of deuterated compounds are generally considered to be

very similar to their non-deuterated counterparts.

Section 1: Chemical and Physical Properties
Octylbenzene-d5 is a deuterated analog of n-octylbenzene. While specific data for the

deuterated compound is limited, the physical and chemical properties are expected to be

comparable to n-octylbenzene.
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Property Value

Molecular Formula C14H17D5

Molecular Weight 195.36 g/mol (approx.)

Appearance Colorless liquid[1][2]

Odor Odorless[1][2]

Melting Point -36 °C / -32.8 °F[1][2]

Boiling Point 261 - 263 °C / 501.8 - 505.4 °F[1][2]

Flash Point 107 °C / 224.6 °F[1][3]

Density 0.858 g/mL at 25 °C[4]

Water Solubility Immiscible[4]

Stability Stable under normal conditions[1][5]

Section 2: Hazard Identification and Toxicology
Based on the available data for n-octylbenzene, the compound is not classified as hazardous

according to Regulation (EC) No. 1272/2008 [CLP].[5] However, it is essential to handle all

chemicals with care in a laboratory setting.

Acute Toxicity: No acute toxicity information is available for this product.[1][2]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

Section 3: Handling and Storage
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Proper handling and storage procedures are crucial for maintaining the integrity of the

compound and ensuring the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.[1][2]

Avoid breathing vapors or mists.[1][2]

Ensure adequate ventilation in the handling area.[1][5]

Wash hands thoroughly after handling.[1][5]

Remove and wash contaminated clothing before reuse.[1][2]

Storage:

Store in a dry, cool, and well-ventilated place.[1][2][5]

Keep the container tightly closed.[1][2][5]

Keep away from heat and sources of ignition.[1]

Incompatible materials: Oxidizing agents.[1]

Section 4: Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Octylbenzene-d5.
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PPE Type Specifications

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2] Nitrile rubber

gloves are recommended.[2]

Respiratory

No protective equipment is needed under

normal use conditions with adequate ventilation.

[1][2] For large-scale use or in emergencies, use

a NIOSH/MSHA or European Standard EN 136

approved respirator.[2]

Section 5: First-Aid Measures
In case of exposure, follow these first-aid procedures immediately.
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2][5] If

not breathing, give artificial respiration.[2] Seek

immediate medical attention.[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[1][2] Get medical attention if irritation

develops.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1][2]

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water.[5] Never give anything by mouth to an

unconscious person.[1] Call a physician or

poison control center immediately.

Section 6: Fire-Fighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Unsuitable Extinguishing Media:

Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards:

Thermal decomposition can lead to the release of irritating gases and vapors.[1][2]

Protective Equipment for Firefighters:

As in any fire, wear a self-contained breathing apparatus pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective gear.[1][2]
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Section 7: Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.[1][2]

Use personal protective equipment as required.[1][5]

Evacuate unnecessary personnel.[5]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.

Methods for Cleaning Up:

Sweep up and shovel into suitable containers for disposal.[1] On land, sweep or shovel into

suitable containers.[5]

Experimental Protocols
Detailed experimental protocols should be designed in accordance with standard laboratory

safety practices and the specific requirements of the research. Always consult the institutional

safety guidelines before commencing any new experiment.

Visualizations
Chemical Handling Workflow
The following diagram illustrates a general workflow for the safe handling of a chemical

substance like Octylbenzene-d5.
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Caption: A logical workflow for the safe handling of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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